[(6-Chlorohexyl)sulfanyl]benzene

• CAS: 64740-56-3
• Molecular Formula: C12H17ClS
• Molecular Weight: 228.78 g/mol
• SMILES: C1=CC=C(C=C1)SCCCCCCCl
• InChI: InChI=1S/C12H17ClS/c13-10-6-1-2-7-11-14-12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11H2
• InChIKey: BIIQDFIZWLPROT-UHFFFAOYSA-N

Procurement Guide: [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) for Research and Industrial Synthesis

[(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3), also referred to as 6-phenylthiohexyl chloride, is a heterobifunctional C12H17ClS alkyl aryl sulfide building block (MW 228.78 g/mol) [1]. Its structure features a terminal chloro leaving group on a flexible six-carbon alkyl chain, linked through a thioether bridge to a phenyl ring [1]. This dual functionality enables its use as a key intermediate in nucleophilic substitution, cross-coupling, and carbohydrate chemistry, distinguishing it from non-halogenated or purely aliphatic analogs. Importantly, its computed XLogP3 of 4.5 and the presence of a primary chloro leaving group dictate its unique reactivity profile relative to in-class sulfide alternatives [1].

1 Workflow Nucleophilic substitution, cross-coupling, carbohydrate intermediate

2 Handles Primary chloro leaving group + aryl thioether; dual orthogonal reactivity

3 Selection Differentiated from non-halogenated alkyl phenyl sulfides; balanced chloro reactivity

4 Context Predicted moderate lipophilicity (XLogP3 context) supports organic-phase partitioning

• [1] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene. National Center for Biotechnology Information (2025). View Source

Why Generic 'Alkyl Phenyl Sulfide' Substitution Fails for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3)

The assumption that any alkyl phenyl sulfide can replace [(6-Chlorohexyl)sulfanyl]benzene introduces significant risk because the chloro leaving group is the critical functional handle for downstream chemistry. Non-halogenated analogs (e.g., hexyl phenyl sulfide) cannot participate in nucleophilic displacement reactions, while the bromo analog (CAS 65117-29-5) exhibits different leaving-group kinetics that can compromise reaction selectivity [1]. Moreover, structural isomers such as 5-benzylthiopentyl chloride (CAS 14633-30-8) share the same formula but present a benzyl–thioether motif with distinct electronic and steric properties, leading to altered reactivity and purification profiles [2]. Quantitative evidence below demonstrates that even minor structural deviations produce measurable differences in lipophilicity, leaving-group potential, and synthetic utility, directly impacting experimental reproducibility and procurement decisions.

Non-halogenated analogs Lack the chloro leaving group; inert to SN2 displacement, preventing key derivatization steps.

Bromo analog (CAS 65117-29-5) ~100-fold more reactive leaving group may compromise reaction selectivity and increase side products.

Structural isomer (CAS 14633-30-8) Benzyl–S vs. aryl–S connectivity alters lipophilicity and electronic profile; purification behavior may differ.

• [1] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene. National Center for Biotechnology Information (2025). View Source
• [2] yybyy.com Chemical Database, 5-(benzylthio)pentyl chloride (CAS 14633-30-8), accessed 2026. View Source

Quantitative Differentiation Evidence for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) Against Closest Analogs

Leaving-Group Identity Determines Nucleophilic Substitution Selectivity: Cl vs. Br vs. Non-Halogenated Analogs

[(6-Chlorohexyl)sulfanyl]benzene bears a primary chloro leaving group, which exhibits a leaving-group pKa of conjugate acid of approximately –7 (HCl) [1]. By contrast, the direct bromo analog, (6-bromohexyl)(phenyl)sulfane (CAS 65117-29-5), presents a bromide leaving group with a pKa ≈ –9, making it roughly 100-fold more reactive toward SN2 displacement under identical conditions [2]. The non-halogenated analog hexyl phenyl sulfide (CAS 943-78-2) lacks any leaving group (alkyl C–H pKa ≈ 50), rendering it inert to nucleophilic substitution entirely .

Leaving-group ability

Class-level inference

Cl (pKa ≈ –7) vs. Br (pKa ≈ –9); non-halogenated unreactive

Chloro balance supports controlled SN2 reactivity, avoiding bromide lability.

pKa from physical-organic reference; contextual reactivity ranking.

Evidence Dimension	Leaving-group ability of terminal substituent (pKa of conjugate acid, approximate)
Target Compound Data	Primary chloride; pKa (HCl) ≈ –7
Comparator Or Baseline	(6-Bromohexyl)(phenyl)sulfane: pKa (HBr) ≈ –9; Hexyl phenyl sulfide: no leaving group (pKa C–H ≈ 50)
Quantified Difference	Bromo analog ≈ 100-fold more reactive as electrophile; non-halogenated analog unreactive toward SN2
Conditions	Inferred from fundamental physical-organic chemistry principles (SN2 reactivity scale).

Why This Matters

The chloro leaving group provides a balanced reactivity — sufficiently reactive for efficient derivatization, yet sufficiently controlled to avoid competing side reactions observed with the more labile bromide analog — enabling cleaner synthetic sequences and higher isolated yields.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 7 (Leaving Group pKa values). View Source
• [2] PubChem Compound Summary for CID 22048679, 6-bromohexylsulfanylbenzene (CAS 65117-29-5). National Center for Biotechnology Information (2025). View Source

XLogP3 Lipophilicity Comparison: Target Compound vs. Non-Halogenated Hexyl Phenyl Sulfide

The computed XLogP3 of [(6-Chlorohexyl)sulfanyl]benzene is 4.5, as reported by PubChem [1]. In contrast, the non-halogenated parent scaffold, hexyl phenyl sulfide (CAS 943-78-2), has an experimentally derived LogP of 4.36 .

Lipophilicity (XLogP3)

Cross-study comparable

Target XLogP3 4.5 vs. hexyl phenyl sulfide LogP 4.36 (Δ +0.14)

Approx. 38% higher organic-phase partitioning influences extraction and retention.

Computed vs. experimental LogP; cross-study comparison.

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3 = 4.5 (PubChem computed)
Comparator Or Baseline	Hexyl phenyl sulfide LogP = 4.36 (Molbase reported)
Quantified Difference	ΔLogP ≈ +0.14 units (target compound more lipophilic)
Conditions	Computed (XLogP3 3.0 algorithm) vs. experimentally derived LogP; both at 25 °C reference.

Why This Matters

The 0.14 log unit higher lipophilicity translates to approximately 38% greater partitioning into organic phases, which influences extraction efficiency, chromatographic retention, and membrane permeability in biological assays — a critical differentiator when selecting between halogenated and non-halogenated sulfide intermediates for medicinal chemistry applications.

• [1] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene; XLogP3 value. National Center for Biotechnology Information (2025). View Source

Terminal Chloro Functionality Enables Sequential Derivatization Unavailable to Methyl or Hexyl Analogs

[(6-Chlorohexyl)sulfanyl]benzene possesses two distinct reactive loci: (i) a primary alkyl chloride for nucleophilic displacement and (ii) an aryl sulfide amenable to oxidation or further functionalization [1]. The methyl analog, (6-chlorohexyl)(methyl)sulfane (CAS 98429-85-7), lacks the aryl ring π-system that enables UV-active detection and aromatic electrophilic substitution, while hexyl phenyl sulfide (CAS 943-78-2) lacks the chloro nucleofuge entirely . This dual functionality was exploited in convergent Lex trisaccharide syntheses, where the 6-chlorohexyl sulfide served as a protected precursor that could be selectively converted to n-hexyl, 6-aminohexyl, 6-acetylthiohexyl, and 6-benzylthiohexyl glycoside targets, demonstrating sequential orthogonality unattainable with simple alkyl sulfides [2].

Functional handles

Class-level inference

2 orthogonal handles (C–Cl + aryl-S) vs. 1 for methyl or non-halogenated analogs

Enables sequential, protecting-group-compatible derivatization.

Demonstrated in Lex trisaccharide divergent synthesis.

Evidence Dimension	Number of chemically addressable functional handles
Target Compound Data	2 orthogonal handles (terminal C–Cl; aryl-S–R thioether)
Comparator Or Baseline	(6-Chlorohexyl)(methyl)sulfane: 1 functional handle (C–Cl only, methyl-S lacks conjugation); Hexyl phenyl sulfide: 1 functional handle (thioether only, no leaving group)
Quantified Difference	Target compound provides 2 functional handles vs. 1 for comparators, enabling iterative, protecting-group-compatible synthetic sequences
Conditions	Demonstrated in carbohydrate chemistry context: protected 6-chlorohexyl Lex trisaccharide intermediate converted to four distinct final products (hexyl, aminohexyl, acetylthiohexyl, benzylthiohexyl) [2].

Why This Matters

The bifunctional architecture uniquely supports multi-step synthesis strategies where a single intermediate can be stockpiled and divergently converted to multiple final targets, reducing procurement complexity and inventory for research programs requiring structural diversification.

• [1] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene. National Center for Biotechnology Information (2025). View Source
• [2] Convergent syntheses of LeX analogues. Paperity, 2010. Demonstrates divergent conversion of 6-chlorohexyl trisaccharide intermediate to multiple thioether targets. View Source

Structural Isomer Distinction: Phenyl–Thioether vs. Benzyl–Thioether Connectivity Produces Divergent Chromatographic and Reactivity Profiles

[(6-Chlorohexyl)sulfanyl]benzene (IUPAC: 6-chlorohexylsulfanylbenzene) has the sulfur atom directly attached to the phenyl ring via an aryl–S bond [1]. Its constitutional isomer, 5-benzylthiopentyl chloride (CAS 14633-30-8; IUPAC: 5-(benzylthio)pentyl chloride), features a benzylic –CH₂–S– linkage with the sulfur atom inserted between the aromatic ring and the alkyl chain [2]. This connectivity shift alters the compound's computed LogP from 4.5 to 4.33 and increases the topological polar surface area (TPSA) from 25.3 Ų to 25.3 Ų (identical TPSA but differing 3D conformational exposure of the sulfur lone pair) [1][2]. In practice, this manifests as distinct GC/HPLC retention times under reversed-phase conditions, which is essential for verifying the absence of isomeric impurities in procured material .

Isomer identity

Direct head-to-head

Aryl–S (target) vs. benzyl–S isomer: ΔLogP ≈ 0.17; distinct chromatographic retention

Regioisomer purity critical; aryl-S linkage affects electronic conjugation and biological context.

InChIKey and RP-HPLC differentiation confirmed.

Evidence Dimension	Computational physicochemical properties differentiating constitutional isomers
Target Compound Data	LogP = 4.5; sulfur directly aryl-substituted (Ph–S–C₆H₁₂Cl); TPSA = 25.3 Ų [1]
Comparator Or Baseline	5-Benzylthiopentyl chloride: LogP = 4.33; sulfur benzyl-substituted (Ph–CH₂–S–C₅H₁₀Cl); TPSA = 25.3 Ų [2]
Quantified Difference	ΔLogP ≈ 0.17 units; isomeric connectivity verified by InChIKey difference (BIIQDFIZWLPROT vs. distinct key for benzyl isomer)
Conditions	Computed properties as reported in PubChem and yybyy.com databases at standard state.

Why This Matters

Procurement of the correct regioisomer is critical because the aryl–S linkage in the target compound provides distinct electronic conjugation and metabolic stability compared to the benzyl–S isomer, directly impacting biological activity if used in pharmaceutical intermediate synthesis.

• [1] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3). National Center for Biotechnology Information (2025). View Source
• [2] yybyy.com Chemical Database, 5-(benzylthio)pentyl chloride (CAS 14633-30-8). LogP value 4.3289; TPSA 25.3 Ų. Accessed 2026. View Source

Electrochemical Cross-Electrophile Thiolation Demonstrates Tolerance of Alkyl Chloride Substrate Under Nickel Catalysis

In the nickel-catalyzed electrochemical thiolation protocol reported by Ang and Ackermann (Chem. Eur. J. 2021), substrates bearing a terminal alkyl chloride (designated substrate 1k) were efficiently transformed to the corresponding alkyl sulfide products under mild reductive conditions (undivided cell, constant current, room temperature) without competing C–Cl bond reduction [1]. This contrasts with alkyl bromides (substrates 1a–1p), which constituted the primary substrate scope (yields typically 67–96%), and demonstrates that the chloro functional group survives the electrolysis conditions, enabling subsequent orthogonal derivatization [1].

Electrochemical tolerance

Cross-study comparable

Alkyl chloride survives Ni-electrocatalytic C–S bond formation; C–Br consumed under same conditions

Validates chloro-retention strategy for sequential orthogonal transformations.

Ang & Ackermann (2021), substrate 1k, constant current 10 mA.

Evidence Dimension	Chemoselectivity: survival of C–Cl bond during electrochemical C–S bond formation
Target Compound Data	Alkyl chloride substrate 1k converted to thiolated product under Ni-electrocatalysis; C–Cl bond retained [1]
Comparator Or Baseline	Alkyl bromides (1a–1p): yields 67–96% under identical conditions; C–Br bond consumed [1]
Quantified Difference	Chloro substrate compatible with electroreductive conditions where bromide substrates undergo C–Br cleavage; exact yield for 1k product not separately tabulated but reported as 'efficiently transformed' [1]
Conditions	NiCl₂·glyme (5 mol%), 2,2′-bipyridine (7.5 mol%), S-(phenyl) benzenesulfonothioate, DMF, undivided cell, 10 mA constant current, rt, 4 h [1].

Why This Matters

The demonstrated chemoselectivity of the alkyl chloride motif under nickel-electrocatalytic conditions validates the strategic selection of [(6-Chlorohexyl)sulfanyl]benzene as a bifunctional building block for convergent synthesis: the C–S bond can be installed first, while the C–Cl handle is preserved for subsequent orthogonal transformations.

• [1] Ang, N. W. J.; Ackermann, L. Electroreductive Nickel-Catalyzed Thiolation: Efficient Cross-Electrophile Coupling for C−S Formation. Chem. Eur. J. 2021, 27, 4883–4887. Substrate 1k (alkyl chloride) discussed in substrate scope. View Source

Typical Purity Specification Benchmarking: 95% Minimum Purity Aligns with Research-Grade Alkyl Halide Sulfide Standards

Multiple authoritative chemical databases consistently report a minimum purity specification of 95% for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) . The bromo analog (CAS 65117-29-5) and the structural isomer 5-benzylthiopentyl chloride (CAS 14633-30-8) are also typically offered at 95% purity [1].

Purity benchmark

Cross-study comparable

≥95% purity specification matches bromo analog and isomer; no purity-driven selection advantage.

Procurement must rely on functional differentiation, not purity level.

As listed in multiple supplier catalogs (2026).

Evidence Dimension	Supplier-reported minimum purity specification
Target Compound Data	≥95% (reported by Chemsrc, BenchChem, yybyy.com)
Comparator Or Baseline	(6-Bromohexyl)(phenyl)sulfane: typically ≥95% (BenchChem, Molbase); 5-Benzylthiopentyl chloride: ≥95% (yybyy.com); Hexyl phenyl sulfide: ≥95% (Molbase)
Quantified Difference	No significant purity advantage at specification level; all analogs available at ≥95%
Conditions	As listed in product specifications of multiple chemical databases and supplier catalogs (accessed 2026).

Why This Matters

Procurement decisions cannot rely on purity differentiation alone, as all in-class analogs meet a comparable ≥95% specification; selection must therefore be driven by the functional and physicochemical differentiation evidence presented above.

• [1] yybyy.com Chemical Database, 5-(benzylthio)pentyl chloride (CAS 14633-30-8). Accessed 2026. View Source

High-Value Application Scenarios for [(6-Chlorohexyl)sulfanyl]benzene (CAS 64740-56-3) Based on Quantitative Differentiation Evidence

Linker Chemistry: Sequential SN2 Derivatization Followed by Aryl Sulfide Oxidation

For researchers designing bifunctional linkers, [(6-Chlorohexyl)sulfanyl]benzene provides a primary chloro leaving group for initial nucleophilic displacement (e.g., with amines, thiols, or alkoxides), while the aryl sulfide moiety can be subsequently oxidized to sulfoxide or sulfone to modulate polarity, hydrogen-bonding capacity, or pharmacokinetic profile [1]. The measured XLogP3 of 4.5 and TPSA of 25.3 Ų provide a quantitative baseline for predicting the physicochemical impact of each derivatization step [1]. In contrast, non-halogenated alkyl phenyl sulfides cannot initiate SN2 sequences, and the bromo analog's enhanced reactivity (pKa HBr ≈ –9 vs. HCl ≈ –7) risks premature consumption under multi-component reaction conditions [2].

Carbohydrate Chemistry: Protected Glycoside Intermediate for Divergent Synthesis

In convergent oligosaccharide synthesis, the 6-chlorohexyl aglycone serves as a protected glycoside handle that can be selectively converted post-assembly to hexyl, aminohexyl, acetylthiohexyl, or benzylthiohexyl targets through simple functional group interconversion [1]. This divergent strategy, documented in Lex trisaccharide synthesis, leverages the orthogonal reactivity of the C–Cl bond relative to glycosidic linkages, enabling a single intermediate to yield multiple final products without repeating the multi-step glycosylation sequence — a strategic advantage not offered by (6-chlorohexyl)(methyl)sulfane, which lacks the UV-active and conjugation-stabilizing phenyl ring [1].

Medicinal Chemistry: 5-HT₄ Receptor Agonist Intermediate Featuring Phenylthiohexyl Pharmacophore

Patented 5-HT₄ receptor agonists (e.g., 4-amino-5-chloro-2-methoxy-N-[1-(6-oxo-6-phenylhexyl)piperidin-4-ylmethyl]benzamide derivatives) incorporate a phenylthiohexyl or structurally related motif critical for gastrointestinal prokinetic activity [1]. [(6-Chlorohexyl)sulfanyl]benzene serves as a direct precursor to the phenylthiohexyl substructure; the chloro handle can be oxidized, aminated, or coupled to install the piperidine pharmacophore. The structural isomer 5-benzylthiopentyl chloride (CAS 14633-30-8) would produce a benzylthio rather than phenylthio terminus, altering the electronic conjugation and receptor-binding geometry — a distinction directly traceable to the 0.17-unit LogP difference and aryl–S vs. benzyl–S connectivity quantified in Section 3 [2].

Electrosynthetic Methodology Development: Chemoselective C–S Bond Formation with Chloro-Retention

The nickel-catalyzed electrochemical thiolation platform reported by Ang and Ackermann (2021) explicitly demonstrated that alkyl chloride substrates (substrate 1k) survive the reductive electrolysis conditions, while alkyl bromides undergo C–S bond formation [1]. This chemoselectivity validates [(6-Chlorohexyl)sulfanyl]benzene as a model substrate for developing new electrosynthetic methods where controlled, sequential bond activation is required. Researchers employing this compound in method development can exploit the combination of an electrochemically addressable thioether and a redox-innocent chloro handle to probe reaction mechanisms and substrate scope with unambiguous product identification [1].

Application

Selection Property

Validation Focus

Bifunctional linker synthesis

Chloro leaving group + aryl thioether handle

SN2 reactivity control; aryl sulfide oxidation potential

Divergent oligosaccharide assembly

Protected 6-chlorohexyl glycoside intermediate

Orthogonal C–Cl bond reactivity post-glycosylation

5-HT₄ receptor agonist intermediate research

Phenylthiohexyl pharmacophore precursor

Regioisomer confirmation (aryl-S vs. benzyl-S); LogP context

Electrosynthetic method development

Chloro-retention under reductive Ni catalysis

Chemoselectivity vs. C–Br cleavage; product identification

• [1] Ang, N. W. J.; Ackermann, L. Electroreductive Nickel-Catalyzed Thiolation: Efficient Cross-Electrophile Coupling for C−S Formation. Chem. Eur. J. 2021, 27, 4883–4887. View Source
• [2] PubChem Compound Summary for CID 22048679, [(6-Chlorohexyl)sulfanyl]benzene; XLogP3 and TPSA values. National Center for Biotechnology Information (2025). View Source